Cas no 161492-53-1 (3-Ethoxyphenyl chloroformate)

• Product Name: 3-Ethoxyphenyl chloroformate
• CAS No: 161492-53-1
• MF: C₉H₉ClO₃
• MW: 200.618962049484
• CID: 5718029
• PubChem ID: 81646395
• Update Time: 2025-10-16

3-Ethoxyphenyl chloroformate Chemical and Physical Properties

Names and Identifiers

• AKOS020226114
• EN300-1612717
• 3-ETHOXYPHENYLCHLOROFORMATE
• 3-ETHOXYPHENYL CHLOROFORMATE
• 161492-53-1
• 3-Ethoxyphenyl chloroformate

• Inchi： 1S/C9H9ClO3/c1-2-12-7-4-3-5-8(6-7)13-9(10)11/h3-6H,2H2,1H3
• InChI Key： FZHFXKRTEZJGHB-UHFFFAOYSA-N
• SMILES： ClC(=O)OC1=CC=CC(=C1)OCC

Computed Properties

• Exact Mass: 200.0240218g/mol
• Monoisotopic Mass: 200.0240218g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 35.5Ų

Additional information on 3-Ethoxyphenyl chloroformate

3-Ethoxyphenyl Chloroformate (CAS No. 161492-53-1): An Overview of Its Properties, Applications, and Recent Research

3-Ethoxyphenyl chloroformate (CAS No. 161492-53-1) is a versatile organic compound that has garnered significant attention in the fields of chemistry, biology, and pharmaceutical research. This compound is characterized by its unique structure, which combines a chloroformate group with a 3-ethoxyphenyl moiety. This article aims to provide a comprehensive overview of 3-Ethoxyphenyl chloroformate, including its chemical properties, synthesis methods, applications, and recent research developments.

Chemical Properties: 3-Ethoxyphenyl chloroformate is a colorless to pale yellow liquid with a molecular formula of C₉H₁₀O₃Cl and a molecular weight of 197.62 g/mol. It is highly reactive due to the presence of the chloroformate functional group, which can readily undergo nucleophilic substitution reactions. The compound is soluble in common organic solvents such as dichloromethane, ethyl acetate, and tetrahydrofuran but has limited solubility in water. The boiling point of 3-Ethoxyphenyl chloroformate is approximately 240°C at atmospheric pressure.

Synthesis Methods: The synthesis of 3-Ethoxyphenyl chloroformate can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 3-ethoxyphenol with phosgene or a phosgene equivalent such as triphosgene. This reaction typically proceeds under mild conditions and yields high purity products. Another approach involves the reaction of 3-ethoxyphenol with carbon tetrachloride in the presence of triethylamine and catalytic amounts of 4-dimethylaminopyridine (DMAP). This method offers good yields and is suitable for large-scale production.

Applications in Chemistry and Biology: 3-Ethoxyphenyl chloroformate finds extensive use as an intermediate in the synthesis of various organic compounds, particularly those used in pharmaceuticals and agrochemicals. Its reactivity makes it an excellent coupling agent for forming carbamate linkages, which are crucial in the development of drugs targeting specific biological pathways. For example, 3-Ethoxyphenyl chloroformate has been utilized in the synthesis of prodrugs designed to improve the bioavailability and pharmacokinetic properties of active pharmaceutical ingredients (APIs).

In addition to its role in drug synthesis, 3-Ethoxyphenyl chloroformate has shown promise in the field of materials science. Recent studies have explored its use in the preparation of functional polymers and coatings with enhanced properties such as improved adhesion, mechanical strength, and resistance to environmental factors. These applications highlight the compound's versatility and potential for further development.

Recent Research Developments: The ongoing research on 3-Ethoxyphenyl chloroformate continues to uncover new applications and insights into its behavior. A notable study published in the Journal of Medicinal Chemistry reported the use of 3-Ethoxyphenyl chloroformate-derived compounds in the development of novel inhibitors for enzymes involved in neurodegenerative diseases such as Alzheimer's disease. The researchers found that these compounds exhibited high selectivity and potency, making them promising candidates for further preclinical evaluation.

In another study, scientists at a leading pharmaceutical company investigated the use of 3-Ethoxyphenyl chloroformate-based prodrugs to enhance the therapeutic efficacy of existing drugs. The results showed that these prodrugs significantly improved drug delivery to target tissues while reducing systemic side effects. This approach has the potential to revolutionize drug delivery systems and improve patient outcomes.

Safety Considerations: While 3-Ethoxyphenyl chloroformate is a valuable chemical reagent, it is important to handle it with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE) should be worn during handling, and all operations should be conducted under well-ventilated conditions or in a fume hood. Additionally, appropriate waste disposal procedures should be followed to ensure environmental safety.

Conclusion: In summary, 3-Ethoxyphenyl chloroformate (CAS No. 161492-53-1) is a multifaceted compound with a wide range of applications in chemistry, biology, and pharmaceutical research. Its unique chemical properties make it an essential reagent for synthesizing advanced materials and developing novel drugs. Ongoing research continues to expand our understanding of this compound's potential uses and benefits, positioning it as a key player in future scientific advancements.